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Compound of Interest

Compound Name: Bentazon

Cat. No.: B1668011 Get Quote

Bentazon (3-isopropyl-1H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide) is a selective, post-

emergence herbicide employed globally to control broadleaf weeds in a variety of crops,

including soybeans, corn, and rice.[1][2] Its mode of action is the inhibition of photosynthetic

electron transport.[1] Due to its high water solubility (500-570 mg/L at 20°C) and low soil

adsorption coefficient, Bentazon is prone to leaching into groundwater and running off into

surface waters, leading to its frequent detection in aquatic environments.[3][4][5][6]

Understanding the mechanisms and kinetics of its degradation in water is therefore paramount

for accurate environmental risk assessment and the development of potential remediation

strategies.

This guide provides a detailed examination of the two primary abiotic degradation pathways for

Bentazon in aqueous solutions: hydrolysis and photolysis. We will explore the kinetics,

influencing factors, degradation products, and standard methodologies for studying these

processes, offering field-proven insights for researchers and environmental scientists.

Core Physicochemical Properties of Bentazon
A foundational understanding of Bentazon's properties is essential for designing and

interpreting degradation studies. These characteristics govern its behavior in aqueous systems.
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Property Value Reference

CAS Number 25057-89-0 [3][7]

Molecular Formula C₁₀H₁₂N₂O₃S [7]

Molecular Weight 240.28 g/mol [3][7]

Appearance
Colorless to slightly brown

crystalline solid
[3][8]

Water Solubility 500 mg/L at 20°C [3][4]

pKa 3.3 at 24°C [4][7]

Vapor Pressure <0.46 mPa at 20°C (Negligible) [3]

The low pKa of 3.3 indicates that Bentazon exists predominantly in its anionic form in most

natural waters (pH 6-9), a crucial factor influencing its sorption behavior and bioavailability.[4]
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Bentazon
C₁₀H₁₂N₂O₃S
MW: 240.28

 

Hydrolysis Pathway

Bentazon

Hydrolysis
(+H₂O)

6-Hydroxybentazon
and/or

8-Hydroxybentazon

Conditions:
- Alkaline pH (e.g., pH 9)

- Elevated Temperature (>25°C)
- Presence of Fe³⁺

Photolysis Pathway

Bentazon

Photolysis
(+hν)

N-methyl bentazone
Hydroxylated Bentazones

(6-OH, 8-OH)
Ring-opened products

(e.g., Phenylsulfamic acid deriv.)

Conditions:
- UV Light (e.g., Xenon Lamp)
- Photosensitizers (DOM, Fe³⁺)

- Alkaline pH
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General Experimental Workflow

1. Solution Preparation
(Bentazon in sterile buffer)

2. Incubation
- Photolysis: Quartz vessels, light source

- Hydrolysis: Amber vials, incubator
- Dark controls included

3. Timed Sampling

4. Sample Analysis
(e.g., HPLC, UPLC-Q-TOF-MS)

5. Data Processing
- Plot ln(C) vs. time

- Calculate rate constant (k)
- Calculate half-life (t₁/₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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